![molecular formula C13H27NO2 B3053319 Methyl 12-aminododecanoate CAS No. 53005-24-6](/img/structure/B3053319.png)
Methyl 12-aminododecanoate
Overview
Description
Methyl 12-aminododecanoate hydrochloride is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a solid substance with a molecular weight of 265.82 . The CAS Number is 4271-86-7 .
Synthesis Analysis
The synthesis of this compound involves a two-step process. The first step involves the preparation of methyl 11-cyano-9-undecenoate or 12-cyano-9-dodecenoate by cross metathesis of methyl oleate with either allyl cyanide or homoallyl cyanide . The second step involves the hydrogenation of all the unsaturation of the two intermediates to deliver the final products .Molecular Structure Analysis
The linear formula of this compound hydrochloride is C13H28ClNO2 . The molecular weight is 265.82 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include cross metathesis and hydrogenation . Cross metathesis of methyl oleate with either allyl cyanide or homoallyl cyanide results in the formation of methyl 11-cyano-9-undecenoate or 12-cyano-9-dodecenoate . These intermediates are then hydrogenated to produce the final product .Physical and Chemical Properties Analysis
This compound hydrochloride is a solid substance . It is stored at room temperature in an inert atmosphere .Scientific Research Applications
Synthesis of Nylon Precursors
Methyl 12-aminododecanoate is a key component in the synthesis of precursors for nylons, such as nylon 12 and nylon 13. Abel et al. (2014) described a method to produce this compound from methyl oleate, a renewable natural fatty acid found in vegetable oil or microalgae. This process involves cross-metathesis and hydrogenation, offering an efficient route to create nylon precursors from sustainable sources (Abel et al., 2014).
Corrosion Inhibition
Research by Ghareba and Omanovic (2010) highlighted the use of 12-aminododecanoic acid in inhibiting corrosion of carbon steel in CO2-saturated hydrochloric acid. The study found that 12-aminododecanoic acid acts as a mixed-type inhibitor, providing a hydrophobic barrier against corrosion, which is particularly useful in industrial applications (Ghareba & Omanovic, 2010).
Production from Renewable Sources
Ladkau et al. (2016) demonstrated the efficient production of the nylon 12 monomer ω-aminododecanoic acid methyl ester from renewable dodecanoic acid methyl ester using engineered Escherichia coli. This research indicates the potential for sustainable production of key industrial materials (Ladkau et al., 2016).
Nanocomposites and Polyamide-12
Research into nanocomposites based on polyamide-12 (PA-12) and layered silicates involves the use of aminododecanoic acid. Hoffmann et al. (2000) studied these nanocomposites, focusing on their morphological and rheological properties. This research contributes to the development of advanced materials with improved properties (Hoffmann et al., 2000).
Biotechnological Production
The biotechnological production of methyl-branched aldehydes, including 12-methyltridecanal, was explored by Fraatz et al. (2016). This study highlights the potential of this compound in flavoring compounds for savory foods, showcasing its versatility in biotechnological applications (Fraatz et al., 2016).
Safety and Hazards
Future Directions
The synthesis of Methyl 12-aminododecanoate from the unsaturated, renewable oleochemical methyl 10-undecenoate via the hydroformylation, condensation, reduction sequence represents a promising future direction . This approach allows the synthesis of the polyamide-12 precursor on up to 6 g scale with up to 68% overall selectivity .
Properties
IUPAC Name |
methyl 12-aminododecanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27NO2/c1-16-13(15)11-9-7-5-3-2-4-6-8-10-12-14/h2-12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBSIOZEOQUDBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCCCCCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90394829 | |
Record name | Methyl 12-aminododecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90394829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53005-24-6 | |
Record name | Methyl 12-aminododecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90394829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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